molecular formula C16H10N2O2 B8519344 2-Methylindolo[2,1-b]quinazoline-6,12-dione

2-Methylindolo[2,1-b]quinazoline-6,12-dione

Cat. No.: B8519344
M. Wt: 262.26 g/mol
InChI Key: WCVZUFADLNRHLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methylindolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C16H10N2O2 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H10N2O2

Molecular Weight

262.26 g/mol

IUPAC Name

2-methylindolo[2,1-b]quinazoline-6,12-dione

InChI

InChI=1S/C16H10N2O2/c1-9-6-7-12-11(8-9)16(20)18-13-5-3-2-4-10(13)14(19)15(18)17-12/h2-8H,1H3

InChI Key

WCVZUFADLNRHLS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N=C3C(=O)C4=CC=CC=C4N3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the procedure in Example 12 and substituting 5-methylisatoic anhydride for 5-chloroisatoic anhydride and isatin for 5-fluoroisatin gave the title compound in 34% yield: mp 266°-267° C.; 1H NMR (300 MHz, CDCl3) δ 8.65 (d, 1H), 8.22 (s, 1H), 7.94 (d, 1H), 7.93 (d, 1H), 7.79 (dt, 1H), 7.66 ppm (1H), 7.45 (dt, 1H), 2.55 (s, 3H); MS (M+H)+ 263, (M+CH4CN)+ 304.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
34%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.